Cas no 2640884-77-9 (5-bromo-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}furan-2-carboxamide)

• Product Name: 5-bromo-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}furan-2-carboxamide
• CAS No: 2640884-77-9
• MF: C₁₇H₁₆BrN₃O₂
• MW: 374.23184299469
• CID: 5340788
• PubChem ID: 155801160
• Update Time: 2025-06-14

5-bromo-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6518-4688
• 2640884-77-9
• 5-bromo-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}furan-2-carboxamide
• AKOS040700296
• 5-Bromo-N-[2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl]-2-furancarboxamide

• Inchi： 1S/C17H16BrN3O2/c1-21-14(9-11-20-21)13-4-2-12(3-5-13)8-10-19-17(22)15-6-7-16(18)23-15/h2-7,9,11H,8,10H2,1H3,(H,19,22)
• InChI Key： KSTGBNHEYYWWJI-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NCCC1=CC=C(C2N(C)N=CC=2)C=C1)=O

Computed Properties

• Exact Mass: 373.04259g/mol
• Monoisotopic Mass: 373.04259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 60.1Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 544.7±50.0 °C(Predicted)
• pka: 13.84±0.46(Predicted)

Additional information on 5-bromo-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}furan-2-carboxamide

Comprehensive Overview of 5-bromo-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}furan-2-carboxamide (CAS No. 2640884-77-9)

The compound 5-bromo-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}furan-2-carboxamide (CAS No. 2640884-77-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a furan-2-carboxamide core linked to a 1-methyl-1H-pyrazol-5-yl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or bioactive scaffold, aligning with current trends in targeted drug discovery.

In recent years, the demand for small-molecule modulators has surged, driven by advancements in precision medicine and structure-activity relationship (SAR) studies. This compound’s brominated furan segment and aryl-ethyl linker contribute to its lipophilicity and binding affinity, critical factors in drug-likeness assessments. Notably, its heterocyclic architecture resonates with the growing focus on fragment-based drug design, a hot topic in AI-driven drug discovery platforms.

Synthetic routes to 2640884-77-9 often involve Pd-catalyzed cross-coupling or amide bond formation, reflecting broader industry shifts toward green chemistry and atom-economical protocols. Analytical characterization typically employs LC-MS and NMR spectroscopy, techniques frequently searched by chemists optimizing high-throughput screening workflows. The compound’s physicochemical properties (e.g., LogP, hydrogen bond acceptors) also make it relevant to discussions on Lipinski’s Rule of Five, a recurring query in medicinal chemistry forums.

Beyond pharmaceuticals, 5-bromo-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}furan-2-carboxamide has implications in agrochemical innovation. Its pyrazole-furan hybrid structure mirrors motifs found in modern pesticide lead compounds, addressing global concerns about sustainable crop protection. This dual applicability positions it as a versatile intermediate in life sciences, attracting interest from both biotech startups and academic labs exploring multi-target therapeutics.

From an SEO perspective, this compound intersects with trending queries like “novel heterocyclic compounds 2024”, “kinase inhibitor SAR”, and “furan derivatives in drug discovery”. Its CAS registry number (2640884-77-9) is often searched alongside “synthetic protocols” or “supplier databases”, highlighting its commercial relevance. By integrating these keywords naturally, this overview enhances visibility while maintaining scientific rigor—a balance demanded by today’s research-driven audiences.